1-(3-chlorophenyl)-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide

• IUPAC Name: 1-(3-chlorophenyl)-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)methanesulfonamide
• InChI: InChI=1S/C21H25ClN2O4S/c1-4-10-24-18-12-17(8-9-19(18)28-14-21(2,3)20(24)25)23-29(26,27)13-15-6-5-7-16(22)11-15/h5-9,11-12,23H,4,10,13-14H2,1-3H3
• InChI Key: SNSLIPPKYPRVHE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NS(=O)(=O)CC3=CC(=CC=C3)Cl)OCC(C1=O)(C)C
• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437.0 g/mol
• CAS No.: 922057-21-4

Description

1-(3-chlorophenyl)-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C21H25ClN2O4S and its molecular weight is 436.95. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

Research on compounds with structural similarities, such as 4-(4-chlorophenyl)-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile, has focused on detailed molecular structure analysis using techniques like DFT and TD-DFT/PCM calculations. These studies aim to understand the compound's spectroscopic characteristics and its non-linear optical (NLO) properties, potentially indicating applications in materials science and photonics (Wazzan, Al-Qurashi, & Faidallah, 2016).

Antimicrobial and Anticancer Activities

Another area of interest is the synthesis and biological evaluation of compounds for antimicrobial and anticancer activities. Studies on amido sulfonamido methane linked bis-heterocycles have demonstrated significant potential in treating various cancers and microbial infections, suggesting that structurally related compounds could also exhibit these properties (Premakumari et al., 2014).

Chemical Synthesis and Reactivity

Research on the synthesis of complex heterocyclic compounds provides insights into the reactivity and potential applications of similar compounds in synthetic organic chemistry. For instance, the synthesis of dibenz[c,e]azepines through intramolecular electrophilic amination showcases advanced methodologies for constructing nitrogen-containing heterocycles, which could be useful in drug development and material science (Balgobin et al., 2017).